Cas no 93839-16-8 (1-(2-Chloro-6-fluorophenyl)propan-2-one)

• Product Name: 1-(2-Chloro-6-fluorophenyl)propan-2-one
• CAS No: 93839-16-8
• MF: C₉H₈ClFO
• MW: 186.610625267029
• CID: 809548
• PubChem ID: 2734095
• Update Time: 2024-03-01

1-(2-Chloro-6-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-(2-chloro-6-fluorophenyl)-
• 1-(2-chloro-6-fluorophenyl)propan-2-one
• 2-Chloro-6-fluorophenylacetone
• 1-(2-Chloro-6-fluorophenyl)-2-propanone (ACI)
• 1-(2-Chloro-6-fluorophenyl)propan-2-one

• MDL： MFCD00055253
• Inchi： 1S/C9H8ClFO/c1-6(12)5-7-8(10)3-2-4-9(7)11/h2-4H,5H2,1H3
• InChI Key： HLPLFUDXBAYJTD-UHFFFAOYSA-N
• SMILES： O=C(CC1C(Cl)=CC=CC=1F)C

Computed Properties

• Exact Mass: 186.02500
• Monoisotopic Mass: 186.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.2298 (estimate)
• Boiling Point: 232.1 °C at 760 mmHg
• Flash Point: 94.1 °C
• Refractive Index: 1.5145-1.5165
• PSA: 17.07000
• LogP: 2.61060
• Solubility: Not available

1-(2-Chloro-6-fluorophenyl)propan-2-one Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes